Cas no 2227845-94-3 (rac-(3R,4S)-4-(2-cyclopentylethyl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(2-cyclopentylethyl)oxolan-3-ol
• CAS No: 2227845-94-3
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6149266
• PubChem ID: 165524456
• Update Time: 2025-05-20

rac-(3R,4S)-4-(2-cyclopentylethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-cyclopentylethyl)oxolan-3-ol
• 2227845-94-3
• EN300-1625988

• Inchi： 1S/C11H20O2/c12-11-8-13-7-10(11)6-5-9-3-1-2-4-9/h9-12H,1-8H2/t10-,11-/m1/s1
• InChI Key： QBBKUTSAAACUPA-GHMZBOCLSA-N
• SMILES： O1C[C@H]([C@@H](C1)CCC1CCCC1)O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(3R,4S)-4-(2-cyclopentylethyl)oxolan-3-ol

Latest Research Insights on rac-(3R,4S)-4-(2-cyclopentylethyl)oxolan-3-ol (CAS: 2227845-94-3) in Chemical Biology and Pharmaceutical Applications

The compound rac-(3R,4S)-4-(2-cyclopentylethyl)oxolan-3-ol (CAS: 2227845-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the stereospecific synthesis of rac-(3R,4S)-4-(2-cyclopentylethyl)oxolan-3-ol, emphasizing its role as a chiral building block for complex pharmaceutical intermediates. The cyclopentylethyl moiety and oxolan-3-ol framework contribute to its enhanced bioavailability and metabolic stability, making it a promising candidate for further development. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm its structural configuration and purity.

In vitro and in vivo pharmacological evaluations have demonstrated that rac-(3R,4S)-4-(2-cyclopentylethyl)oxolan-3-ol exhibits moderate inhibitory activity against specific enzymatic targets involved in inflammatory pathways. Notably, its interaction with cyclooxygenase-2 (COX-2) suggests potential applications in designing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects. Computational docking studies further support these findings, revealing favorable binding affinities at the enzyme's active site.

Ongoing research is exploring the derivatization of this compound to enhance its selectivity and potency. Preliminary results indicate that modifications at the oxolan-3-ol position can significantly alter its pharmacokinetic profile. Collaborative efforts between academic and industrial researchers are underway to optimize its synthetic route for large-scale production, addressing challenges related to yield and enantiomeric purity.

In conclusion, rac-(3R,4S)-4-(2-cyclopentylethyl)oxolan-3-ol represents a versatile scaffold with substantial potential in medicinal chemistry. Future studies should focus on elucidating its mechanism of action and expanding its therapeutic indications. This brief underscores the importance of continued investment in stereochemically complex molecules to advance drug discovery pipelines.